Cas no 1033778-96-9 (7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 1033778-96-9
• MF: C₁₄H₁₇FN₄O
• MW: 276.309386014938
• CID: 6231392
• PubChem ID: 136041450
• Update Time: 2025-06-13

7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one
• EN300-1165191
• 1033778-96-9
• SCHEMBL4373847

• Inchi： 1S/C14H17FN4O/c1-9-16-12-8-11(15)13(7-10(12)14(20)17-9)19-5-3-18(2)4-6-19/h7-8H,3-6H2,1-2H3,(H,16,17,20)
• InChI Key： DUNCHPHHVWXSFO-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C(NC(C)=N2)=O)C=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 276.13863934g/mol
• Monoisotopic Mass: 276.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one

Comprehensive Analysis of 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 1033778-96-9)

The compound 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 1033778-96-9) is a quinazolinone derivative with significant potential in pharmaceutical research. Its unique structural features, including a fluoro substitution and a 4-methylpiperazine moiety, make it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. The 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one scaffold has been explored for its bioavailability and blood-brain barrier permeability, key factors in developing treatments for neurological conditions. This aligns with frequent search queries like "quinazolinone derivatives in drug development" and "fluoro-substituted CNS-active compounds", reflecting growing public and scientific interest.

The synthetic pathway for this compound typically involves multi-step organic reactions, including cyclocondensation and N-alkylation. Its CAS No. 1033778-96-9 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Notably, the 4-methylpiperazine group enhances solubility, a feature often queried in "structure-activity relationship (SAR) studies". This property is crucial for optimizing pharmacokinetic profiles, a hot topic in medicinal chemistry forums.

From a commercial perspective, 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one is cataloged by specialty chemical suppliers as a research-grade intermediate. Its applications span in vitro assays and lead compound optimization, addressing frequent industry searches for "building blocks for kinase inhibitor design". The compound's molecular weight (276.31 g/mol) and logP values are frequently analyzed in cheminformatics platforms, underscoring its relevance in drug-likeness predictions.

Environmental and safety data for this compound are meticulously documented, with no significant ecotoxicological risks reported. This aligns with the increasing focus on green chemistry principles in pharmaceutical synthesis. Researchers often investigate its metabolic stability using hepatocyte assays, a topic trending in ADME (absorption, distribution, metabolism, excretion) research circles.

In conclusion, 7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one represents a versatile scaffold bridging heterocyclic chemistry and biomedical innovation. Its CAS No. 1033778-96-9 ensures traceability in global chemical inventories, while its structural motifs continue to inspire fragment-based drug discovery strategies. As the pharmaceutical industry evolves toward targeted therapies, this compound's role in addressing unmet medical needs remains a compelling narrative.